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Compound of Interest

Compound Name: Antibacterial agent 160

Cat. No.: B12368618 Get Quote

Disclaimer: The following guide is based on currently available public information, which is

limited primarily to supplier-provided data. Detailed experimental protocols, extensive

quantitative data, and specific signaling pathways from peer-reviewed scientific literature or

patents for Antibacterial Agent 160 (CAS 1854892-66-2) are not publicly accessible at this

time. This document summarizes the existing information and outlines the known mechanism

of action.

Introduction
Antibacterial Agent 160 is a potent antibacterial compound identified by the CAS number

1854892-66-2. It has been noted for its efficacy in rapidly eradicating bacteria and, notably, in

inhibiting the formation of bacterial biofilms.[1][2][3][4] Biofilm inhibition is a critical area of

antibacterial research, as biofilms contribute significantly to antibiotic resistance and persistent

infections.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Antibacterial Agent 160 is

provided in the table below.
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Property Value Reference

CAS Number 1854892-66-2 [1][5][6][7][8]

Molecular Formula C29H27ClFN3O6 [1][2][3][4]

Molecular Weight 567.99 g/mol [1][2][3][4]

Appearance Solid [1][2][3]

Mechanism of Action
The primary mechanism of action for Antibacterial Agent 160 is reported to be its interference

with the normal function of bacterial DNA, which ultimately leads to cell death.[1][5][6] This

mode of action suggests that the compound may function as a DNA gyrase inhibitor, a

topoisomerase inhibitor, or an agent that directly damages DNA, though the specific molecular

target has not been publicly disclosed.

Proposed Signaling Pathway
Given the described mechanism of action, a logical pathway can be proposed. The agent likely

penetrates the bacterial cell wall and membrane to reach the cytoplasm, where it interacts with

DNA or associated enzymes, leading to a cascade of events culminating in cell death.
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Caption: Proposed mechanism of action for Antibacterial Agent 160.

Biofilm Inhibition
A key characteristic of Antibacterial Agent 160 is its ability to inhibit the formation of bacterial

biofilms.[1][2][3][4] The workflow for evaluating biofilm inhibition typically involves the following

steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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